Cas no 478080-44-3 (5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE)

• Product Name: 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE
• CAS No: 478080-44-3
• MF: C₁₁H₇Cl₃N₂O₂
• MW: 305.544479608536
• MDL: MFCD01315138
• CID: 5233474
• Update Time: 2026-03-08

5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3,4-dichlorophenyl)-4-methoxy-2,3-dihydropyridazin-3-one
• 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE
• 3(2H)-Pyridazinone, 5-chloro-2-(3,4-dichlorophenyl)-4-methoxy-
• 5-chloro-2-(3,4-dichlorophenyl)-4-methoxypyridazin-3-one
• Oprea1_655354
• MLS000695964
• HMS2645G23
• SMR000334875

• MDL： MFCD01315138
• Inchi： 1S/C11H7Cl3N2O2/c1-18-10-9(14)5-15-16(11(10)17)6-2-3-7(12)8(13)4-6/h2-5H,1H3
• InChI Key： JIFQJEBCHTXHEH-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C(C=1OC)=O)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• XLogP3: 3.3
• Topological Polar Surface Area: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE

Professional Introduction to Compound with CAS No. 478080-44-3 and Product Name: 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE

The compound identified by the CAS number 478080-44-3 and the product name 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyridazinone core structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of multiple halogen substituents and functional groups makes it a versatile scaffold for further derivatization and exploration of its pharmacological effects.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE structure is particularly intriguing because it combines several key features that are often associated with bioactive molecules. The pyridazinone ring is a well-known pharmacophore that has been incorporated into various drug candidates, demonstrating efficacy in treating a range of diseases. The chlorine atoms at the 5-position and 2-position (attached to the phenyl ring) enhance the lipophilicity and reactivity of the molecule, making it an attractive candidate for further chemical modifications.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new therapeutic agents. The methoxy group at the 4-position provides a site for further functionalization, allowing chemists to explore modifications that could improve solubility, metabolic stability, or target specificity. Additionally, the dichlorophenyl moiety contributes to the molecule's overall hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability. These characteristics make 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of pyridazinone derivatives in medicinal chemistry. For instance, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and autoimmune diseases. The 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE molecule shares several structural features with these known bioactive compounds, suggesting that it may also exhibit similar pharmacological effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of chlorine atoms into the phenyl ring typically requires chlorination reactions, which must be carefully controlled to avoid unwanted side products. Additionally, the methoxy group must be introduced at the correct position on the pyridazinone ring to maintain the desired biological activity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision, opening up new possibilities for drug development.

In conclusion, the compound with CAS number 478080-44-3 and product name 5-CHLORO-2-(3,4-DICHLOROPHENYL)-4-METHOXY-3(2H)-PYRIDAZINONE represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.